Cas no 78148-59-1 ((-)-Anymol)

(-)-Anymol structure
(-)-Anymol structure
Product Name:(-)-Anymol
CAS No:78148-59-1
MF:C15O
MW:196.159903526306
CID:2077960
PubChem ID:1616126
Update Time:2025-07-15

(-)-Anymol Chemical and Physical Properties

Names and Identifiers

    • (-)-(1'S,2R)-alpha-bisabolol
    • (-)-(1'S,6R,S)-alpha-Bisabolol
    • (-)-(4S,8R)-8-epi-alpha-bisabolol
    • (-)-(4S,8R)-epi-alpha-Bisabolol
    • (-)-anymol
    • (+)-6S,7R-alpha-Bisabolol
    • alpha-bisabolol
    • beta-Bisabolol
    • Bisabolol
    • dragosantol
    • 78148-59-1
    • (-)-8-EPI-.ALPHA.-BISABOLOL
    • alpha-Bisabolol, (-)-epi-
    • epi-alpha-Bisabolol, (-)-(4S,8R)-
    • EPI-.ALPHA.-BISABOLOL, (-)-(4S,8R)-
    • rel-(I+/-R,1S)-I+/-,4-Dimethyl-I+/--(4-methyl-3-penten-1-yl)-3-cyclohexene-1-methanol
    • epi-alpha-Bisabolol
    • CHEMBL477832
    • (-)-epi-alpha-Bisabolol [MI]
    • UNII-37VB7WIC8L
    • 3-CYCLOHEXENE-1-METHANOL, .ALPHA.,4-DIMETHYL-.ALPHA.-(4-METHYL-3-PENTEN-1-YL)-, (.ALPHA.R,1S)-
    • DTXSID301140604
    • RGZSQWQPBWRIAQ-HUUCEWRRSA-N
    • 3-Cyclohexene-1-methanol, alpha,4-dimethyl-alpha-(4-methyl-3-penten-1-yl)-, (alphaR,1S)-
    • (-)-EPI-.ALPHA.-BISABOLOL [MI]
    • (-)-(1'S,2R)-.ALPHA.-BISABOLOL
    • Anymol
    • (-)-(4S,8R)-EPI-.ALPHA.-BISABOLOL
    • epi-.alpha.-Bisabolol
    • (-)-8-epi-alpha-Bisabolol
    • (+)-anymol
    • .ALPHA.-BISABOLOL, (-)-EPI-
    • 6-epi-.alpha.-Bisabolol
    • 37VB7WIC8L
    • SCHEMBL12414344
    • BDBM50608337
    • 3-Cyclohexene-1-methanol, a,4-dimethyl-a-(4-methyl-3-penten-1-yl)-, (aR,1S)-; 3-Cyclohexene-1-methanol, a,4-dimethyl-a-(4-methyl-3-pentenyl)-, (aR,1S)- (9CI); 3-Cyclohexene-1-methanol, a,4-dimethyl-a-(4-methyl-3-pentenyl)-, [R-(R*,S*)]-; (aR,1S)-a,4-Dimet
    • Q27256708
    • (-)-epi-alpha-Bisabolol
    • (-)-EPI-.ALPHA.-BISABOLOL
    • (2R)-6-methyl-2-[(1S)-4-methylcyclohex-3-en-1-yl]hept-5-en-2-ol
    • (R)-6-Methyl-2-((S)-4-methylcyclohex-3-en-1-yl)hept-5-en-2-ol
    • (-)-Anymol
    • Inchi: 1S/C15O/c1-12(2)6-5-11-15(4,16)14-9-7-13(3)8-10-14
    • InChI Key: KESYUAVBXRRAFM-UHFFFAOYSA-N
    • SMILES: [C]/C(=[C]/[C][C]C([C]1[C][C]=C([C])[C][C]1)([O])[C])/[C] |^1:0,2,6,8,10,13,14,15,^4:3,4,7,11,12|

Computed Properties

  • Exact Mass: 222.198365449Da
  • Monoisotopic Mass: 222.198365449Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

(-)-Anymol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A697860-1mg
(-)-Anymol
78148-59-1
1mg
$ 181.00 2023-04-19
TRC
A697860-2.5mg
(-)-Anymol
78148-59-1
2.5mg
$ 391.00 2023-04-19
TRC
A697860-5mg
(-)-Anymol
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5mg
$ 741.00 2023-04-19
TRC
A697860-10mg
(-)-Anymol
78148-59-1
10mg
$ 1442.00 2023-04-19

Additional information on (-)-Anymol

Professional Introduction to Compound with CAS No. 78148-59-1 and Product Name (-)-Anymol

Compound with CAS No. 78148-59-1 and the product name (-)-Anymol represent a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure and properties, has garnered attention for its potential applications in various therapeutic and research domains. The detailed exploration of this compound not only involves a thorough understanding of its chemical composition but also delves into its biological activities and the latest advancements in its utilization.

The molecular structure of the compound with CAS No. 78148-59-1 is intricately designed, featuring a complex arrangement of atoms that contributes to its distinctive chemical behavior. This complexity has been a focal point for researchers aiming to uncover new pharmacological properties and mechanisms. The stereochemistry of the molecule, particularly the presence of the (-) configuration in (-)-Anymol, plays a crucial role in determining its interactions with biological targets, making it a subject of extensive study in medicinal chemistry.

In recent years, there has been a surge in research focusing on natural products and their derivatives, which often exhibit remarkable biological activities. (-)-Anymol, derived from plant sources, has shown promising results in preliminary studies. Its potential as an active pharmaceutical ingredient (API) is being explored in the development of novel drugs targeting various diseases. The compound’s ability to modulate specific biological pathways has sparked interest among scientists looking to develop treatments for conditions such as inflammation, neurodegenerative disorders, and metabolic diseases.

The synthesis of (-)-Anymol is a challenging yet rewarding endeavor. Researchers have employed sophisticated synthetic methodologies to achieve high yields and purity levels. Advances in catalytic processes and chiral resolution techniques have enabled the production of enantiomerically pure forms of the compound, which is essential for evaluating its pharmacological efficacy and safety profile. These synthetic advancements not only facilitate research but also pave the way for large-scale production if future clinical applications are realized.

The biological activity of compounds with CAS No. 78148-59-1 and (-)-Anymol has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated that these compounds can interact with specific receptors and enzymes, leading to therapeutic effects. For instance, studies suggest that (-)-Anymol may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its potential role in modulating neurotransmitter activity has raised hopes for its use in treating neurological disorders.

The integration of computational chemistry and machine learning has revolutionized the drug discovery process. By leveraging these technologies, researchers can predict the binding affinity of (-)-Anymol to target proteins with high accuracy. This approach not only accelerates the identification of lead compounds but also helps in optimizing their pharmacokinetic properties. The use of artificial intelligence (AI) in analyzing complex biochemical data has become indispensable in modern drug development.

The pharmaceutical industry is increasingly recognizing the value of natural products like (-)-Anymol. Their unique chemical structures often provide novel scaffolds for drug design, offering advantages over synthetic alternatives. As regulatory agencies continue to approve new drugs derived from natural products, there is a growing demand for high-quality raw materials like those represented by CAS No. 78148-59-1. This demand underscores the importance of sustainable sourcing and ethical extraction practices to ensure the long-term availability of these valuable compounds.

Furthermore, the environmental impact of drug production must be considered alongside its therapeutic benefits. Innovations in green chemistry are being adopted to minimize waste and reduce energy consumption during synthesis processes. These efforts align with global initiatives aimed at promoting sustainable practices within the chemical industry. By integrating environmental considerations into drug development, researchers can contribute to a more sustainable future while maintaining high standards of efficacy and safety.

The future prospects for compounds like CAS No. 78148-59-1 and (-)-Anymol are bright, driven by ongoing research and technological advancements. As our understanding of biological systems continues to grow, so does the potential for discovering new therapeutic applications. Collaborative efforts between academia, industry, and regulatory bodies are essential to translate laboratory findings into clinical reality. With continued investment and innovation, these compounds have the potential to significantly impact human health by providing novel treatments for unmet medical needs.

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